N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-2-methyl-5-(methylsulfanyl)benzamide

• IUPAC Name: N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-2-methyl-5-methylsulfanylbenzamide
• InChI: InChI=1S/C18H17FN2O2S/c1-11-3-8-14(24-2)9-15(11)17(22)20-16-10-21(18(16)23)13-6-4-12(19)5-7-13/h3-9,16H,10H2,1-2H3,(H,20,22)
• InChI Key: YYRFOXBNPORTSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)SC)C(=O)NC2CN(C2=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H17FN2O2S
• Molecular Weight: 344.4 g/mol

Description

N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-2-methyl-5-(methylsulfanyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. The compound is commonly referred to as FUBIMINA and is classified as a designer drug.

Mechanism of Action

FUBIMINA acts as a potent agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system. This system plays a crucial role in regulating various physiological processes in the body, including appetite, pain sensation, mood, and inflammation.
Biochemical and Physiological Effects:
FUBIMINA has been found to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, inhibition of inflammation, and the regulation of gene expression. Additionally, FUBIMINA has been found to have analgesic properties, making it a potential candidate for the treatment of chronic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of FUBIMINA is its high affinity for the CB1 and CB2 receptors, making it a potent tool for studying the endocannabinoid system. However, the use of FUBIMINA in lab experiments is limited by its potential toxicity and the lack of information regarding its long-term effects.

Future Directions

There are several potential future directions for research involving FUBIMINA. One area of interest is the development of new drugs that target the endocannabinoid system for the treatment of various medical conditions. Additionally, further research is needed to fully understand the pharmacological properties of FUBIMINA and its potential applications in scientific research.

Synthesis Methods

The synthesis of FUBIMINA involves the reaction of 4-fluorophenylacetic acid with thionyl chloride, followed by the reaction with 2-amino-3-methylbutanoic acid and 5-(methylthio)-2-nitrobenzoic acid. The resulting product is then reduced with palladium on carbon to yield FUBIMINA.

Scientific Research Applications

FUBIMINA has been extensively studied for its potential applications in scientific research. It has been found to have a high affinity for the CB1 and CB2 receptors in the brain, which are responsible for regulating various physiological processes such as appetite, mood, and pain sensation.